Cas no 90006-55-6 (5-Isopropyl-3-methylisoxazole-4-carbonyl chloride)

• Product Name: 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride
• CAS No: 90006-55-6
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 797877
• PubChem ID: 15541201
• Update Time: 2025-06-25

5-Isopropyl-3-methylisoxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride
• 3-methyl-5-propan-2-yl-1,2-oxazole-4-carbonyl chloride
• 4-Isoxazolecarbonyl chloride, 3-methyl-5-(1-methylethyl)- (9CI)
• 4-Isoxazolecarbonylchloride, 3-methyl-5-(1-methylethyl)-
• DTXSID70573872
• 3-Methyl-5-(propan-2-yl)-1,2-oxazole-4-carbonyl chloride
• 90006-55-6
• 5-Isopropyl-3-methylisoxazole-4-carbonylchloride
• SCHEMBL10802043

• Inchi： 1S/C8H10ClNO2/c1-4(2)7-6(8(9)11)5(3)10-12-7/h4H,1-3H3
• InChI Key： MXPCQAMMACADHQ-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=NOC=1C(C)C)=O

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride

Professional Introduction to 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride (CAS No. 90006-55-6)

5-Isopropyl-3-methylisoxazole-4-carbonyl chloride, a compound with the chemical formula C₉H₁₁NO₂Cl, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound is particularly significant in the development of novel bioactive molecules due to its unique structural features and reactivity. The presence of a carbonyl chloride group makes it a valuable building block for constructing more complex molecules, while the isoxazole core provides additional opportunities for functionalization and derivatization.

The compound's CAS number, 90006-55-6, is a unique identifier that ensures consistency and accuracy in scientific literature and industrial applications. Its molecular structure consists of an isoxazole ring substituted with an isopropyl group at the 5-position and a methyl group at the 3-position, along with a reactive carbonyl chloride moiety at the 4-position. This specific arrangement imparts distinct chemical properties that make it particularly useful in synthetic chemistry.

In recent years, there has been growing interest in the application of 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride in the synthesis of pharmacologically active compounds. The carbonyl chloride functionality is highly reactive and can undergo various transformations, including nucleophilic addition, condensation reactions, and Michael additions, which are pivotal in constructing complex drug scaffolds. Researchers have leveraged these properties to develop novel therapeutic agents targeting various diseases.

One of the most notable applications of this compound is in the synthesis of 5-isopropyl-3-methylisoxazole derivatives that exhibit significant biological activity. For instance, studies have shown that compounds derived from this intermediate exhibit anti-inflammatory, antimicrobial, and anti-cancer properties. The isoxazole core is a common motif in many bioactive molecules, and its structural versatility allows for the exploration of diverse pharmacophores.

The reactivity of the carbonyl chloride group also makes it an excellent candidate for peptide coupling reactions. In peptide synthesis, carbonyl chlorides are often used as activating agents for carboxylic acids, facilitating the formation of amide bonds. This property has been exploited in the development of new peptide-based drugs and diagnostic agents. The ability to efficiently incorporate this intermediate into larger molecules has made it a staple in synthetic organic chemistry laboratories.

Recent advancements in computational chemistry have further enhanced the utility of 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride. Molecular modeling studies have revealed insights into its reactivity and interaction with biological targets, providing valuable guidance for drug design. These computational approaches have enabled researchers to predict the outcomes of synthetic transformations with greater accuracy, thereby accelerating the discovery process.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties of the isoxazole ring make it an attractive candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a building block for conjugated polymers that exhibit high charge carrier mobility, which is crucial for next-generation electronic devices.

The synthesis of 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by chlorination to introduce the carbonyl chloride functionality. Optimizing these synthetic pathways has been a focus of many research groups to improve yield and purity while minimizing side reactions.

The safety profile of this compound is another critical aspect that has been extensively studied. While it does not fall under any hazardous or controlled substance categories, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be carefully controlled to prevent degradation, and appropriate personal protective equipment (PPE) should be used when handling this intermediate.

The growing demand for 5-Isopropyl-3-methylisoxazole derivatives has prompted several chemical manufacturers to scale up their production capabilities. Advances in green chemistry principles have also led to more sustainable synthetic methods, reducing waste and energy consumption during production. These efforts align with global initiatives aimed at promoting environmentally responsible chemical manufacturing.

In conclusion, 5-Isopropyl-3-methylisoxazole-4-carbonyl chloride (CAS No. 90006-55-6) is a multifunctional intermediate with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers developing novel bioactive compounds. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.